Cas no 24867-36-5 (5-Nitro-2,4,6-triaminopyrimidine)

• Product Name: 5-Nitro-2,4,6-triaminopyrimidine
• CAS No: 24867-36-5
• MF: C₄H₆N₆O₂
• MW: 170.129438877106
• MDL: MFCD00047376
• CID: 239149
• PubChem ID: 3119580
• Update Time: 2025-10-29

5-Nitro-2,4,6-triaminopyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2,4,6-triaminopyrimidine
• 2,4,6-Pyrimidinetriamine,5-nitro-
• C4H6N6O2
• 2,4,6-Triamino-5-nitropyrimidin
• 2,4,6-TRIAMINO-5-NITROPYRIMIDINE
• 5-Nitro-2,4,6-triamino-pyrimidin
• 5-Nitro-pyrimidin-2,4,6-triyltriamin
• 5-nitro-pyrimidine-2,4,6-triamine
• 5-nitro-pyrimidine-2,4,6-triyltriamine
• AC1MJX2W
• CTK4F4532
• SureCN9640554
• 5-nitropyrimidine-2,4,6-triamine
• AC-11495
• DTXSID70389475
• SCHEMBL9640554
• NS00100312
• 24867-36-5
• BS-50859
• 5-Nitro-2,4,6-pyrimidinetriamine
• SB57555
• E76523
• J-517868
• AKOS000638943
• 5-nitropyrimidine-2, 4, 6-triamine
• FT-0646060
• 2-Hydroxyethyl-n-octylsulphide
• CS-0188258
• AC-26666
• 2,4,6-Pyrimidinetriamine, 5-nitro-
• pyrimidine, 2,4,6-triamino-5-nitro-
• IFMCROIMZMUGRF-UHFFFAOYSA-N

• MDL： MFCD00047376
• Inchi： 1S/C4H6N6O2/c5-2-1(10(11)12)3(6)9-4(7)8-2/h(H6,5,6,7,8,9)
• InChI Key： IFMCROIMZMUGRF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(N)N=C(N)N=C1N)=O

Computed Properties

• Exact Mass: 170.05538
• Monoisotopic Mass: 170.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 0.1
• Topological Polar Surface Area: 150A^2

Experimental Properties

• Density: 1.799±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 616.9 °C at 760 mmHg
• Flash Point: 326.9 °C
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• PSA: 146.98
• LogP: 1.39820

5-Nitro-2,4,6-triaminopyrimidine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36

Additional information on 5-Nitro-2,4,6-triaminopyrimidine

Recent Advances in the Research of 5-Nitro-2,4,6-triaminopyrimidine (CAS: 24867-36-5)

5-Nitro-2,4,6-triaminopyrimidine (CAS: 24867-36-5) is a significant compound in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential applications in drug development, particularly as a precursor for the synthesis of novel therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential industrial applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the role of 5-Nitro-2,4,6-triaminopyrimidine in the synthesis of antiviral agents. The researchers utilized computational modeling and in vitro assays to demonstrate its efficacy as a scaffold for designing inhibitors targeting viral polymerases. The compound's nitro and amino functional groups were found to be critical for binding interactions, suggesting its utility in developing broad-spectrum antiviral drugs.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters (2024), examined the compound's potential as an anticancer agent. The study revealed that derivatives of 5-Nitro-2,4,6-triaminopyrimidine exhibited selective cytotoxicity against certain cancer cell lines, particularly those with elevated levels of thymidylate synthase. These findings open new avenues for targeted cancer therapies, although further preclinical studies are warranted to assess safety and efficacy.

In addition to its pharmaceutical applications, 5-Nitro-2,4,6-triaminopyrimidine has garnered attention in materials science. A 2023 study in Advanced Materials demonstrated its use as a building block for nitrogen-rich energetic materials. The compound's high nitrogen content and thermal stability make it a promising candidate for applications in propellants and explosives, with potential military and industrial uses.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 5-Nitro-2,4,6-triaminopyrimidine. Recent advancements in green chemistry approaches, as reported in Chemical Engineering Journal (2024), have addressed some of these issues by developing more sustainable and efficient synthetic routes. These methods not only improve yield but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

In conclusion, 5-Nitro-2,4,6-triaminopyrimidine (CAS: 24867-36-5) continues to be a compound of significant interest across multiple research domains. Its versatile chemical structure and biological activity profile make it a valuable scaffold for drug discovery and material science applications. Future research should focus on optimizing its derivatives for specific therapeutic targets and scaling up production methods to meet potential industrial demands.